1-(3-(4-Chlorophenyl)-3-oxopropyl)-3,5,7-triaza-1-azoniatricyclo(3.3.1.13,7)decane chloride

Specification

• CAS No.: 36361-03-2
• Molecular Formula: C15H20Cl2N4O
• Molecular Weight: 343.2 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-(3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decan-1-yl)propan-1-one;chloride
• Standard InChI: InChI=1S/C15H20ClN4O.ClH/c16-14-3-1-13(2-4-14)15(21)5-6-20-10-17-7-18(11-20)9-19(8-17)12-20;/h1-4H,5-12H2;1H/q+1;/p-1
• Standard InChI Key: ICKFKNRUBHLIDK-UHFFFAOYSA-M
• Canonical SMILES: C1N2CN3CN1C[N+](C2)(C3)CCC(=O)C4=CC=C(C=C4)Cl.[Cl-]

Introduction

1-(3-(4-Chlorophenyl)-3-oxopropyl)-3,5,7-triaza-1-azoniatricyclo(3.3.1.13,7)decane chloride is a complex organic compound with a unique structure. It belongs to the class of quaternary ammonium compounds, which are known for their diverse applications in chemistry and biology. This compound is characterized by its molecular formula, C15H20Cl2N4O, and a molecular weight of approximately 343.25 g/mol.

Synthesis and Preparation

The synthesis of this compound typically involves the reaction of a triaza-azoniatricyclo[3.3.1.13,7]decane derivative with a suitable 3-(4-chlorophenyl)-3-oxopropyl halide or equivalent reagent. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product.

Applications and Potential Uses

Quaternary ammonium compounds like 1-(3-(4-Chlorophenyl)-3-oxopropyl)-3,5,7-triaza-1-azoniatricyclo(3.3.1.13,7)decane chloride are often explored for their antimicrobial, antifungal, and antiviral properties. They may also be used in pharmaceutical formulations as excipients or in the development of new drugs due to their ability to interact with biological membranes.

Safety and Handling

Given its chemical nature, handling this compound requires appropriate safety precautions. It is essential to consult the Material Safety Data Sheet (MSDS) for specific guidance on handling, storage, and disposal. The compound should be stored in a well-ventilated area, away from incompatible substances.

Research Findings and Future Directions

Research on quaternary ammonium compounds, including 1-(3-(4-Chlorophenyl)-3-oxopropyl)-3,5,7-triaza-1-azoniatricyclo(3.3.1.13,7)decane chloride, is ongoing to explore their potential applications in medicine and biotechnology. Future studies may focus on optimizing synthesis methods, evaluating biological activity, and assessing environmental impact.